Cas no 54025-94-4 (3-methyl-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine)

3-Methyl-6-phenyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine is a heterocyclic compound featuring a fused triazole and thiadiazine ring system. This structure imparts notable chemical stability and potential reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both phenyl and methyl substituents enhances its versatility for further functionalization, enabling applications in drug discovery and material science. Its rigid bicyclic framework contributes to high thermal stability, while the electron-rich heteroatoms facilitate interactions in catalytic or binding processes. The compound is particularly relevant in the development of bioactive molecules due to its structural similarity to pharmacophores found in antimicrobial and antitumor agents.

3-methyl-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine structure

54025-94-4 structure

Product Name:3-methyl-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine

CAS No:54025-94-4

MF:C₁₁H₁₀N₄S

MW:230.288899898529

MDL:MFCD00128574

CID:355804

PubChem ID:916143

Update Time:2025-06-07

3-methyl-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Chemical and Physical Properties

Names and Identifiers

- 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 3-methyl-6-phenyl-
- 3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
- 3-methyl-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
- CHEMBL1623612
- DTXSID80358793
- EN300-228764
- AA-504/33806055
- 54025-94-4
- AKOS000305423
- MDL： MFCD00128574
- Inchi： 1S/C11H10N4S/c1-8-12-13-11-15(8)14-10(7-16-11)9-5-3-2-4-6-9/h2-6H,7H2,1H3
- InChI Key： VMPIHHBGVRZILQ-UHFFFAOYSA-N
- SMILES： S1C2=NN=C(C)N2N=C(C2C=CC=CC=2)C1

Computed Properties

Exact Mass: 230.0628
Monoisotopic Mass: 230.06261751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 68.4Å²

Experimental Properties

PSA: 43.07

3-methyl-6-phenyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026046-5g	3-Methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4		5g	￡591.00	2022-03-01
Fluorochem	026046-1g	3-Methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4		1g	￡210.00	2022-03-01
Enamine	EN300-228764-0.05g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-228764-0.1g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-228764-0.25g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-228764-0.5g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-228764-1.0g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-228764-2.5g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-228764-5.0g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	5.0g	$2110.0	2024-06-20
Enamine	EN300-228764-10.0g	3-methyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	54025-94-4	95%	10.0g	$3131.0	2024-06-20